![molecular formula C16H13N3O2 B4391059 N-benzyl-N'-(4-cyanophenyl)ethanediamide](/img/structure/B4391059.png)
N-benzyl-N'-(4-cyanophenyl)ethanediamide
Overview
Description
N-benzyl-N'-(4-cyanophenyl)ethanediamide, commonly known as BACE inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications in treating Alzheimer's disease.
Mechanism of Action
BACE inhibitor works by binding to the active site of BACE1 and preventing it from cleaving amyloid precursor protein (APP) into Aβ peptides. This, in turn, reduces the formation of Aβ plaques, which are responsible for the neurodegenerative effects of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that BACE inhibitor can significantly reduce the levels of Aβ in the brain, leading to improved cognitive function and memory in animal models of Alzheimer's disease. The compound has also been shown to have a neuroprotective effect by reducing neuroinflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BACE inhibitor in lab experiments is its specificity for BACE1, which allows for targeted inhibition of Aβ production. However, the compound has limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on BACE inhibitor. One area of interest is the development of more potent and selective inhibitors that can effectively reduce Aβ production without causing off-target effects. Another area of interest is the investigation of the compound's potential therapeutic applications in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Additionally, studies are needed to investigate the long-term safety and efficacy of BACE inhibitor in humans.
Scientific Research Applications
BACE inhibitor has been extensively studied for its potential therapeutic applications in treating Alzheimer's disease. The compound works by inhibiting the activity of beta-secretase (BACE1), an enzyme that plays a crucial role in the formation of amyloid-beta (Aβ) plaques, which are the hallmark of Alzheimer's disease.
properties
IUPAC Name |
N-benzyl-N'-(4-cyanophenyl)oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c17-10-12-6-8-14(9-7-12)19-16(21)15(20)18-11-13-4-2-1-3-5-13/h1-9H,11H2,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCKHWDFFLPYPBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.